2-(3,4-dimethoxyphenyl)-7-[4-(4,6-dimethyl-2-pyrimidinyl)-1-piperazinyl]-5-methylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-7-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-5-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C25H29N7O2/c1-16-12-17(2)28-25(27-16)31-10-8-30(9-11-31)24-13-18(3)26-23-15-20(29-32(23)24)19-6-7-21(33-4)22(14-19)34-5/h6-7,12-15H,8-11H2,1-5H3
• InChI Key: GGKPWCMPPWVFMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=CC(=NC4=CC(=NN43)C5=CC(=C(C=C5)OC)OC)C)C
• Molecular Formula: C25H29N7O2
• Molecular Weight: 459.5 g/mol

Description

This compound belongs to a class of chemicals known as pyrazolo[1,5-a]pyrimidines, which are of significant interest due to their diverse biological activities and potential pharmaceutical applications. Pyrazolo[1,5-a]pyrimidines have been explored for various biological activities, including antimicrobial and vasodilator effects.

Synthesis Analysis

Several studies have described the synthesis of pyrazolo[1,5-a]pyrimidines. For example, the synthesis of related compounds such as 7-amino-5-tert-butyl-2-methylpyrazolo[1,5-a]pyrimidine has involved hydrogen bonding and framework structure development through a combination of hydrogen bonds (Portilla et al., 2006).

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a pyrazolo[1,5-a]pyrimidine core, which contributes to their unique properties. The structure has been confirmed through various methods, including X-ray diffraction and NMR spectroscopy in some cases (Lu Jiu-fu et al., 2015).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidines are known to participate in various chemical reactions. They can undergo transformations such as heterocyclization, as seen in the synthesis of pyrazolo[1,5-a][1,3,5]triazines (Velihina et al., 2023).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are influenced by their molecular structure. The crystal structures have been studied for some derivatives, revealing insights into the intermolecular interactions that define their solid-state properties (Karczmarzyk & Malinka, 2004).

Chemical Properties Analysis

The chemical properties of pyrazolo[1,5-a]pyrimidines are closely related to their molecular structure. They exhibit properties such as reactivity towards nucleophiles and electrophiles, and their functional groups play a crucial role in their chemical behavior. Studies have explored their reactivity, leading to the synthesis of various derivatives with potential biological activities (Bruni et al., 1994).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Pyrazolo[1,5-a]pyrimidines have been studied for a variety of biological activities, including as kinase inhibitors.